Cas no 832739-57-8 (3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde)
![3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde structure](https://ossimg.kuujia.com/scimg/833000/832739-57-8x500.png)
832739-57-8 structure
Product Name:3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde
CAS No:832739-57-8
MF:C16H15ClO3
MW:290.741503953934
MDL:MFCD04967224
CID:3030501
PubChem ID:7017102
Update Time:2025-04-21
3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-CHLORO-4-METHYL-PHENOXYMETHYL)-4-METHOXY-BENZALDEHYDE
- 3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde
- DTXSID801192593
- CS-0240545
- 3-(2-CHLORO-4-METHYLPHENOXYMETHYL)-4-METHOXYBENZALDEHYDE
- EN300-228936
- HIB73957
- STK312752
- 3-((2-Chloro-4-methylphenoxy)methyl)-4-methoxybenzaldehyde
- 832739-57-8
- Z995009860
- AKOS000305900
- BBL038932
-
- MDL： MFCD04967224
- Inchi： 1S/C16H15ClO3/c1-11-3-5-16(14(17)7-11)20-10-13-8-12(9-18)4-6-15(13)19-2/h3-9H,10H2,1-2H3
- InChI Key： HVEQGIXYFOTFQU-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1OCC1C=C(C=O)C=CC=1OC
Computed Properties
- Exact Mass: 290.0709720Da
- Monoisotopic Mass: 290.0709720Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 35.5Ų
3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031315-1g |
3-(2-Chloro-4-methyl-phenoxymethyl)-4-methoxy-benzaldehyde |
832739-57-8 | 1g |
￡210.00 | 2022-03-01 | ||
| Fluorochem | 031315-5g |
3-(2-Chloro-4-methyl-phenoxymethyl)-4-methoxy-benzaldehyde |
832739-57-8 | 5g |
￡591.00 | 2022-03-01 | ||
| abcr | AB498737-250 mg |
3-[(2-Chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde |
832739-57-8 | 250MG |
€198.50 | 2022-03-24 | ||
| abcr | AB498737-500 mg |
3-[(2-Chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde |
832739-57-8 | 500MG |
€264.80 | 2022-03-24 | ||
| abcr | AB498737-1 g |
3-[(2-Chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde |
832739-57-8 | 1g |
€309.00 | 2022-03-24 | ||
| abcr | AB498737-5 g |
3-[(2-Chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde |
832739-57-8 | 5g |
€752.70 | 2022-03-24 | ||
| Enamine | EN300-228936-0.05g |
3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde |
832739-57-8 | 95% | 0.05g |
$42.0 | 2024-06-20 | |
| Enamine | EN300-228936-0.1g |
3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde |
832739-57-8 | 95% | 0.1g |
$66.0 | 2024-06-20 | |
| Enamine | EN300-228936-0.25g |
3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde |
832739-57-8 | 95% | 0.25g |
$92.0 | 2024-06-20 | |
| Enamine | EN300-228936-0.5g |
3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde |
832739-57-8 | 95% | 0.5g |
$175.0 | 2024-06-20 |
3-[(2-chloro-4-methylphenoxy)methyl]-4-methoxybenzaldehyde Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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